Cas no 2229620-49-7 (4-(2-methoxyquinolin-3-yl)butan-2-amine)

• Product Name: 4-(2-methoxyquinolin-3-yl)butan-2-amine
• CAS No: 2229620-49-7
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 6285004
• PubChem ID: 165660273
• Update Time: 2025-11-01

4-(2-methoxyquinolin-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxyquinolin-3-yl)butan-2-amine
• EN300-1730833
• 2229620-49-7

• Inchi： 1S/C14H18N2O/c1-10(15)7-8-12-9-11-5-3-4-6-13(11)16-14(12)17-2/h3-6,9-10H,7-8,15H2,1-2H3
• InChI Key： OFSLDCYBTXBXPH-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C=CC=CC=2N=1)CCC(C)N

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48.1Ų

Additional information on 4-(2-methoxyquinolin-3-yl)butan-2-amine

Introduction to 4-(2-methoxyquinolin-3-yl)butan-2-amine (CAS No. 2229620-49-7)

4-(2-methoxyquinolin-3-yl)butan-2-amine, identified by the chemical abstracts service number 2229620-49-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a quinoline core substituted with a methoxy group at the 2-position and an amine functional group at the 3-position, linked to a butyl chain, exhibits intriguing structural and pharmacological properties that have garnered attention from researchers worldwide.

The quinoline scaffold is a privileged structure in medicinal chemistry, renowned for its broad spectrum of biological activities. Compounds derived from quinoline have been extensively studied for their potential in treating various diseases, including infectious diseases, cancer, and neurological disorders. The introduction of a methoxy group at the 2-position of the quinoline ring enhances the molecule's lipophilicity and metabolic stability, making it a favorable modification for drug design. Additionally, the presence of an amine group at the 3-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological profiles.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on quinoline derivatives. One particularly promising area is the exploration of these compounds as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, most notably cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases.

4-(2-methoxyquinolin-3-yl)butan-2-amine has been investigated as a potential scaffold for kinase inhibition due to its ability to interact with the active sites of these enzymes. Studies have shown that quinoline derivatives can disrupt kinase activity by binding to critical residues within the enzyme's ATP-binding pocket. The methoxy group in this compound helps stabilize interactions with certain amino acid residues, while the amine moiety can form hydrogen bonds with other key residues, enhancing binding affinity. These interactions are essential for developing high-affinity kinase inhibitors.

Furthermore, the butyl chain in 4-(2-methoxyquinolin-3-yl)butan-2-amine contributes to the molecule's solubility and bioavailability, which are critical factors for drug efficacy. By optimizing this structural feature, researchers can improve the pharmacokinetic properties of quinoline-based drugs, ensuring they are effectively absorbed and distributed throughout the body.

Recent advancements in computational chemistry have also played a pivotal role in understanding the binding modes of 4-(2-methoxyquinolin-3-yl)butan-2-amine with target kinases. Molecular docking studies have revealed that this compound can bind to various kinase families, including tyrosine kinases and serine/threonine kinases. These studies have provided valuable insights into how structural modifications can fine-tune binding affinity and selectivity.

The development of 4-(2-methoxyquinolin-3-yl)butan-2-amine as a therapeutic agent has not been without challenges. One major hurdle is achieving selectivity over closely related kinases to minimize off-target effects. However, through rational drug design and structural optimization, researchers have made significant progress in addressing this issue. For instance, introducing additional substituents or altering the length of the butyl chain can significantly enhance selectivity by modulating interactions with non-target kinases.

Another area of interest is the synthesis of analogs of 4-(2-methoxyquinolin-3-yl)butan-2-amine that exhibit enhanced biological activity or improved pharmacokinetic properties. Researchers have explored various strategies for generating these analogs, including combinatorial chemistry and high-throughput screening. These approaches have led to the discovery of several promising candidates that are currently undergoing further investigation.

The potential applications of 4-(2-methoxyquinolin-3-yl)butan-2-amine extend beyond kinase inhibition. This compound has also shown promise as an antimalarial agent due to its ability to interfere with heme metabolism in Plasmodium parasites. The quinoline scaffold is well-known for its antimalarial properties, and modifications such as those seen in this compound can enhance efficacy against drug-resistant strains of malaria.

In conclusion,4-(2-methoxyquinolin-3-yb-butan--2--amine (CAS No 22296--20--49--7)is a versatile and promisng compund with significnt potential i pharmaceutical applications Its unique structre combies several favorable features that make it an attractive scaffold for drug discovery particularly i th area o kinase inhibition While further research is needed to fully elucidate its therapeutic potential this compund represents an important step forward i medicinal chemistry